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Compound of Interest

Compound Name: Vanadium trisulfate

Cat. No.: B077718

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of anhydrous
vanadium trisulfate (V2(S0Oa4)s3). Due to the limited availability of a complete single-crystal
structure determination for this specific compound in publicly accessible literature, this guide
synthesizes information from closely related vanadium(lll) sulfate compounds, theoretical
expectations based on coordination chemistry, and available experimental data. Detailed
methodologies for its synthesis are also provided to facilitate further research and application.

Introduction

Anhydrous vanadium(lll) sulfate is an inorganic compound with the formula V2(SOa)s. It
presents as a pale yellow, air-stable solid, which is a notable characteristic as many
vanadium(lll) compounds are sensitive to air.[1] Upon dissolution in water, it slowly forms the
green hexaaquavanadium(lll) ion, [V(H20)e]3*.[1] The study of its crystal structure is crucial for
understanding its physical and chemical properties, which in turn informs its applications in
areas such as catalysis and materials science.

Predicted Crystal Structure and Coordination
Environment

While a definitive single-crystal X-ray diffraction analysis for anhydrous V2(SOa4)s is not widely
reported, significant insights into its structure can be inferred from the analysis of analogous
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compounds. The coordination chemistry of vanadium(lll) is well-established, with a strong
preference for an octahedral geometry.[2]

It is anticipated that the fundamental structural motif of anhydrous vanadium(lll) sulfate involves
octahedrally coordinated V3* ions. These VOs octahedra are likely linked by bridging sulfate
tetrahedra (SOa4) to form a three-dimensional framework. This structural arrangement is
observed in the crystal structure of sodium vanadium(lll) sulfate, NasV(SOa)s, which serves as
a valuable model. In NasV(SOa4)s, the vanadium(lll) ions are situated in an almost perfect
octahedral environment, bonded to six oxygen atoms from six different sulfate groups.[3]

Table 1: Crystallographic Data for the Structurally Related Sodium Vanadium(lll) Sulfate
(NasV(S0a)3)

Parameter Value

Crystal System Rhombohedral
Space Group R3

a, b (A) 13.439(1)

c (A 9.091(1)

Z (Formula units/cell) 6

3+ Coordination Octahedral (VOs)

Data sourced from single-crystal X-ray diffraction analysis of NasV(SOa)s.[3]

Based on this, a logical relationship for the coordination in anhydrous V2(S0Oa4)s can be
proposed, where each vanadium ion is coordinated to six oxygen atoms from surrounding
sulfate groups, and each sulfate group bridges multiple vanadium centers.
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Proposed Coordination of V3* in Anhydrous Vanadium Trisulfate

V3t

-O bond

Click to download full resolution via product page

Caption: Proposed octahedral coordination of the V3+ ion.

Experimental Protocols for Synthesis

Several methods for the synthesis of anhydrous vanadium(lll) sulfate have been reported. The
two most prominent methods are detailed below.

3.1. Reduction of Vanadium Pentoxide with Elemental Sulfur

This method involves the reduction of vanadium pentoxide (V20s) in sulfuric acid using
elemental sulfur.[1]

Experimental Workflow:
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Synthesis of V2(S0a4)s via V205 Reduction

Reactants

Vanadium Pentoxide (V205)

Elemental Sulfur (S)

Sulfuric Acid (H2S0a)

Combine reactants in a reaction vessel

Heat the mixture

Reaction occurs:

V205 + S + 3H2S04 - V2(S0a)3 + SO2 + 3H20 T

Cool the reaction mixture

Isolate the solid product (V2(SO4)3)

Anhydrous Vanadium(lll) Sulfate

Wash the product

Dry the final product

Click to download full resolution via product page

Caption: Workflow for the synthesis of V2(SOa)s.
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Detailed Protocol:

 In a suitable reaction vessel, a suspension of vanadium pentoxide in concentrated sulfuric
acid is prepared.

o Elemental sulfur is added to the suspension.
e The mixture is heated. The reaction is a rare example of reduction by elemental sulfur.[1]

e The reaction proceeds according to the following equation: V20s + S + 3H2S04 — V2(SO0a4)3
+ SOz + 3H20.[1]

 After the reaction is complete, the mixture is cooled.

e The solid product, anhydrous vanadium(lll) sulfate, is isolated by filtration.

e The product is washed to remove any unreacted starting materials and byproducts.
e The final product is dried under vacuum or in a desiccator to ensure it is anhydrous.
3.2. Reaction of Vanadium(lIl) Oxide with Sulfuric Acid

An alternative method involves the direct reaction of vanadium(lll) oxide (V20s3) with hot,
concentrated sulfuric acid.

Experimental Protocol:

Vanadium(lll) oxide is added to sulfuric acid with a concentration of 80% or higher.

The mixture is heated to a temperature in the range of 140-260°C.

Under these conditions, the vanadium(lIl) oxide reacts to form solid vanadium(lIl) sulfate.

The solid product is then recovered from the reaction solution.

Physicochemical Properties

Table 2: General Properties of Anhydrous Vanadium Trisulfate
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Property Value

Molecular Formula V2(S0a4)3

Molar Mass 390.07 g/mol
Appearance Pale yellow powder[1]

Stable in dry air.[1] Forms a green hydrate upon

Stability o
exposure to moist air over several weeks.[4]
Decomposes to vanadyl sulfate (VOSOa4) and
Thermal Decomposition sulfur dioxide (SO2) when heated in a vacuum at
or slightly below 410°C.[1]
Very slowly soluble in water at room
temperature, with solubility increasing in boiling
Solubility water. Practically insoluble in concentrated
sulfuric acid, but soluble in dilute and
concentrated nitric acid.[3][4]
Redox Properties Acts as a powerful reducing agent.[4]
Conclusion

While a complete crystallographic description of anhydrous vanadium(lll) sulfate remains to be
fully elucidated and published, substantial information can be derived from related compounds
and the well-understood principles of vanadium(lll) coordination chemistry. The expected
structural features, centered around octahedrally coordinated vanadium(lll) ions bridged by
sulfate groups, provide a strong basis for further investigation. The detailed synthetic protocols
provided herein offer a clear pathway for researchers to produce this compound for further
study and application in diverse scientific and industrial fields. Future work employing
techniques such as Rietveld refinement of powder X-ray diffraction data could provide a more
definitive understanding of the crystal structure of anhydrous V2(SOa4)s.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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